Cas no 1805116-61-3 (Ethyl 2-cyano-6-methoxynicotinate)

Ethyl 2-cyano-6-methoxynicotinate structure
1805116-61-3 structure
Product Name:Ethyl 2-cyano-6-methoxynicotinate
CAS No:1805116-61-3
MF:C10H10N2O3
MW:206.198002338409
CID:4802631
Update Time:2023-08-17

Ethyl 2-cyano-6-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-cyano-6-methoxynicotinate
    • Inchi: 1S/C10H10N2O3/c1-3-15-10(13)7-4-5-9(14-2)12-8(7)6-11/h4-5H,3H2,1-2H3
    • InChI Key: GFJKLKPFIGOQOT-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(C#N)=NC(=CC=1)OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 271
  • XLogP3: 1.4
  • Topological Polar Surface Area: 72.2

Ethyl 2-cyano-6-methoxynicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029008210-250mg
Ethyl 2-cyano-6-methoxynicotinate
1805116-61-3 95%
250mg
$1,029.00 2022-04-01
Alichem
A029008210-1g
Ethyl 2-cyano-6-methoxynicotinate
1805116-61-3 95%
1g
$2,895.00 2022-04-01
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